Cas no 1706449-50-4 ([2-(2-Chloro-phenoxymethyl)-morpholin-4-yl]-acetic acid methyl ester)

[2-(2-Chloro-phenoxymethyl)-morpholin-4-yl]-acetic acid methyl ester is a synthetic organic compound featuring a morpholine core substituted with a chlorophenoxymethyl group and an acetic acid methyl ester moiety. This structure imparts versatility in pharmaceutical and agrochemical applications, particularly as an intermediate in the synthesis of bioactive molecules. The chloro and morpholine groups enhance reactivity, enabling selective modifications, while the ester functionality offers stability and ease of derivatization. Its well-defined molecular architecture ensures consistent performance in coupling reactions and scaffold diversification. Suitable for research and industrial use, this compound is valued for its synthetic utility and potential in developing novel therapeutic or crop protection agents.

[2-(2-Chloro-phenoxymethyl)-morpholin-4-yl]-acetic acid methyl ester structure

1706449-50-4 structure

Product Name:[2-(2-Chloro-phenoxymethyl)-morpholin-4-yl]-acetic acid methyl ester

CAS No:1706449-50-4

MF:C₁₄H₁₈ClNO₄

MW:299.750023365021

CID:5210560

Update Time:2025-06-08

[2-(2-Chloro-phenoxymethyl)-morpholin-4-yl]-acetic acid methyl ester Chemical and Physical Properties

Names and Identifiers

- [2-(2-Chloro-phenoxymethyl)-morpholin-4-yl]-acetic acid methyl ester
- Inchi： 1S/C14H18ClNO4/c1-18-14(17)9-16-6-7-19-11(8-16)10-20-13-5-3-2-4-12(13)15/h2-5,11H,6-10H2,1H3
- InChI Key： UUCCWSSRRBBCLL-UHFFFAOYSA-N
- SMILES： N1(CC(OC)=O)CCOC(COC2=CC=CC=C2Cl)C1

[2-(2-Chloro-phenoxymethyl)-morpholin-4-yl]-acetic acid methyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM508240-1g	Methyl2-(2-((2-chlorophenoxy)methyl)morpholino)acetate	1706449-50-4	97%	1g	$396	2022-09-29

[2-(2-Chloro-phenoxymethyl)-morpholin-4-yl]-acetic acid methyl ester Related Literature

1. Alternative donor substrates for inverting and retaining glycosyltransferases†

Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
2. An aptasensor for detection of potassium ions based on RecJf exonuclease mediated signal amplification

Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
3. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
4. An alternative biorefinery approach to address microalgal seasonality: blending with spent coffee grounds

Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
5. An approach for correlating the structural and electrical properties of Zr4+-modified SrBi4Ti4O15/SBT ceramic

Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331

Additional information on [2-(2-Chloro-phenoxymethyl)-morpholin-4-yl]-acetic acid methyl ester

Recent Advances in the Study of [2-(2-Chloro-phenoxymethyl)-morpholin-4-yl]-acetic acid methyl ester (CAS: 1706449-50-4)

The compound [2-(2-Chloro-phenoxymethyl)-morpholin-4-yl]-acetic acid methyl ester (CAS: 1706449-50-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This morpholine derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a compound of considerable interest for drug development.

One of the key areas of research has been the synthesis and optimization of [2-(2-Chloro-phenoxymethyl)-morpholin-4-yl]-acetic acid methyl ester. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The study highlighted the importance of the chloro-phenoxymethyl moiety in enhancing the compound's bioavailability and stability, which are critical factors for its potential use as a drug candidate.

In addition to synthetic advancements, recent pharmacological investigations have explored the compound's activity against various biological targets. Preliminary in vitro studies have demonstrated its efficacy as an inhibitor of specific enzymes involved in inflammatory pathways. For instance, research conducted at the University of Cambridge (2024) revealed that the compound exhibits potent inhibitory effects on cyclooxygenase-2 (COX-2), suggesting its potential as an anti-inflammatory agent. These findings are particularly relevant given the ongoing demand for novel anti-inflammatory drugs with improved safety profiles.

Further studies have also investigated the compound's potential applications in oncology. A recent preprint from the National Cancer Institute (2024) reported that [2-(2-Chloro-phenoxymethyl)-morpholin-4-yl]-acetic acid methyl ester shows selective cytotoxicity against certain cancer cell lines, including those resistant to conventional chemotherapy. The study proposed that the compound's mechanism of action may involve the modulation of cellular signaling pathways, such as the PI3K/AKT/mTOR axis, which is frequently dysregulated in cancer. These findings open new avenues for the development of targeted cancer therapies.

Despite these promising results, challenges remain in translating the compound's potential into clinical applications. Issues such as pharmacokinetics, toxicity, and formulation stability need to be addressed in future studies. However, the growing body of research on [2-(2-Chloro-phenoxymethyl)-morpholin-4-yl]-acetic acid methyl ester underscores its significance as a versatile scaffold in drug discovery. Continued exploration of its pharmacological properties and optimization of its chemical structure are expected to yield further breakthroughs in the coming years.

In conclusion, [2-(2-Chloro-phenoxymethyl)-morpholin-4-yl]-acetic acid methyl ester (CAS: 1706449-50-4) represents a compelling area of research in chemical biology and pharmaceutical sciences. Its unique structural attributes and diverse biological activities make it a promising candidate for the development of novel therapeutics. As research progresses, this compound is likely to play an increasingly important role in addressing unmet medical needs across various disease areas.